Cas no 1416146-92-3 (tert-butyl N-(6-chloropyridazin-4-yl)carbamate)

tert-butyl N-(6-chloropyridazin-4-yl)carbamate structure
1416146-92-3 structure
Product Name:tert-butyl N-(6-chloropyridazin-4-yl)carbamate
CAS No:1416146-92-3
MF:C9H12ClN3O2
MW:229.663480758667
MDL:MFCD32011795
CID:5095983
PubChem ID:89288193
Update Time:2024-11-05

tert-butyl N-(6-chloropyridazin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(6-chloro-4-pyridazinyl)-, 1,1-dimethylethyl ester
    • tert-butyl N-(6-chloropyridazin-4-yl)carbamate
    • SY321698
    • 1416146-92-3
    • Tert-butyln-(6-chloropyridazin-4-yl)carbamate
    • AT25795
    • tert-butyl (6-chloropyridazin-4-yl)carbamate
    • 4-(Boc-amino)-6-chloropyridazine
    • EN300-26572358
    • SCHEMBL14250685
    • CS-0309560
    • VNXKTNHBFSAPJL-UHFFFAOYSA-N
    • tert-butyl(6-chloropyridazin-4-yl)carbamate
    • MFCD32011795
    • PS-16232
    • MDL: MFCD32011795
    • Inchi: 1S/C9H12ClN3O2/c1-9(2,3)15-8(14)12-6-4-7(10)13-11-5-6/h4-5H,1-3H3,(H,12,13,14)
    • InChI Key: VNXKTNHBFSAPJL-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=CC(Cl)=NN=C1

Computed Properties

  • Exact Mass: 229.0618043g/mol
  • Monoisotopic Mass: 229.0618043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.1Ų

tert-butyl N-(6-chloropyridazin-4-yl)carbamate Pricemore >>

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